Cas no 1353858-99-7 (CX-6258 hydrochloride hydrate)

CX-6258 hydrochloride hydrate is a small molecule inhibitor targeting the PI3K/AKT/mTOR signaling pathway, with demonstrated activity against PI3Kα and mTOR. This compound is widely utilized in preclinical research to investigate the role of these kinases in cellular proliferation, survival, and metabolism. The hydrochloride hydrate form ensures improved solubility and stability, facilitating its use in aqueous-based assays and in vivo studies. CX-6258 hydrochloride hydrate exhibits high selectivity and potency, making it a valuable tool for studying oncogenic signaling pathways and potential therapeutic interventions. Its well-characterized pharmacological profile supports its application in cancer research and drug discovery efforts.
CX-6258 hydrochloride hydrate structure
CX-6258 hydrochloride hydrate structure
Product Name:CX-6258 hydrochloride hydrate
CAS No:1353858-99-7
MF:C26H27Cl2N3O4
MW:516.416284799576
CID:2601662
Update Time:2025-06-13

CX-6258 hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

    • CX-6258 (hydrochloride hydrate)
    • CX6258 hydrochloride hydrate
    • CX-6258 hydrochloride hydrate
    • Inchi: InChI=1S/C26H24ClN3O3.ClH.H2O/c1-29-10-3-11-30(13-12-29)26(32)18-5-2-4-17(14-18)24-9-7-20(33-24)16-22-21-15-19(27)6-8-23(21)28-25(22)31;;/h2,4-9,14-16H,3,10-13H2,1H3,(H,28,31);1H;1H2/b22-16+;;
    • InChI Key: ZOZTWDKBSOVPDP-LLDDCTHSSA-N
    • SMILES: O=C1NC2=CC=C(Cl)C=C2/C1=C\C3=CC=C(C4=CC=CC(C(N5CCCN(C)CC5)=O)=C4)O3.[H]Cl.O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4

CX-6258 hydrochloride hydrate Security Information

CX-6258 hydrochloride hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC23949-10 mg
CX-6258 hydrochloride hydrate
1353858-99-7 >98%
10mg
$128.0 2022-02-28
DC Chemicals
DC23949-50 mg
CX-6258 hydrochloride hydrate
1353858-99-7 >98%
50mg
$360.0 2022-02-28
Chemenu
CM148935-50mg
(E)-5-chloro-3-((5-(3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl)furan-2-yl)methylene)indolin-2-one hydrochloride hydrate
1353858-99-7 95%+
50mg
$505 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C883050-5mg
CX-6258 hydrochloride hydrate
1353858-99-7 ≥99%
5mg
¥1,231.20 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C883050-10mg
CX-6258 hydrochloride hydrate
1353858-99-7 ≥99%
10mg
¥2,359.80 2022-09-02
ChemScence
CS-1530-5mg
CX-6258 (hydrochloride hydrate)
1353858-99-7 98.61%
5mg
$144.0 2022-04-27
ChemScence
CS-1530-10mg
CX-6258 (hydrochloride hydrate)
1353858-99-7 98.61%
10mg
$192.0 2022-04-27
ChemScence
CS-1530-50mg
CX-6258 (hydrochloride hydrate)
1353858-99-7 98.61%
50mg
$540.0 2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55766-5mg
CX-6258 hydrochloride hydrate
1353858-99-7 98%
5mg
¥1078.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce55766-10mg
CX-6258 hydrochloride hydrate
1353858-99-7 98%
10mg
¥2067.00 2023-09-07

Additional information on CX-6258 hydrochloride hydrate

Introduction to CX-6258 Hydrochloride Hydrate (CAS No. 1353858-99-7)

CX-6258 hydrochloride hydrate, a compound with the chemical identifier CAS No. 1353858-99-7, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its hydrochloride hydrate form, represents a promising candidate for further investigation in various medical and biological contexts.

The molecular structure of CX-6258 hydrochloride hydrate exhibits a complex arrangement of atoms that contributes to its distinct pharmacological profile. Research has indicated that this compound interacts with multiple biological targets, suggesting a broad spectrum of potential uses. Specifically, studies have highlighted its interaction with enzymes and receptors involved in inflammatory pathways, making it a subject of interest for the development of novel anti-inflammatory agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of molecules that can modulate immune responses without causing severe side effects. CX-6258 hydrochloride hydrate has emerged as a potential candidate in this regard, with preliminary studies demonstrating its ability to inhibit key inflammatory cytokines. This property is particularly relevant in the context of chronic inflammatory diseases, where effective and safe modulation of the immune system is crucial.

One of the most compelling aspects of CX-6258 hydrochloride hydrate is its solubility profile, which enhances its bioavailability and facilitates its administration through various routes. This characteristic is particularly important for oral formulations, where poor solubility often limits the efficacy of therapeutic agents. The hydrate form also contributes to the stability of the compound, ensuring that it remains effective during storage and transportation.

The synthesis of CX-6258 hydrochloride hydrate involves a series of carefully controlled chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the selection of appropriate starting materials, followed by functional group transformations that introduce the necessary pharmacophores. The final step involves crystallization to obtain the hydrate form, which is critical for maintaining the compound's integrity.

From a regulatory perspective, CX-6258 hydrochloride hydrate must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. This includes preclinical studies conducted on cell cultures and animal models, as well as clinical trials involving human participants. The data generated from these studies provide critical insights into the compound's mechanism of action, dosage requirements, and potential side effects.

Recent advancements in computational chemistry have also played a significant role in the study of CX-6258 hydrochloride hydrate. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also helps in optimizing the molecular structure for improved efficacy and reduced toxicity.

The therapeutic potential of CX-6258 hydrochloride hydrate extends beyond anti-inflammatory applications. Emerging evidence suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal damage and dysfunction, and finding effective treatments remains a high priority in medical research.

In conclusion, CX-6258 hydrochloride hydrate (CAS No. 1353858-99-7) represents a multifaceted compound with significant promise in pharmaceutical applications. Its unique chemical properties, interactions with biological targets, and potential therapeutic benefits make it a valuable subject for further research. As scientific understanding continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its importance in medicinal chemistry and drug development.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.